Cas no 1053656-96-4 (Tert-Butyl 6-piperazin-1-ypyridine-2-carboxylate)

• Product Name: Tert-Butyl 6-piperazin-1-ypyridine-2-carboxylate
• CAS No: 1053656-96-4
• MF: C₁₄H₂₁N₃O₂
• MW: 263.335443258286
• MDL: MFCD10568323
• CID: 4679038
• Update Time: 2025-05-20

Tert-Butyl 6-piperazin-1-ypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 6-piperazin-1-ypyridine-2-carboxylate
• tert-Butyl 6-(piperazin-1-yl)picolinate
• SBB102683
• tert-butyl 6-piperazinylpyridine-2-carboxylate
• tert-butyl 6-piperazin-1-ylpyridine-2-carboxylate
• Tert-Butyl 6-piperazin-1-ypyridine-2-carboxylate

• MDL： MFCD10568323
• Inchi： 1S/C14H21N3O2/c1-14(2,3)19-13(18)11-5-4-6-12(16-11)17-9-7-15-8-10-17/h4-6,15H,7-10H2,1-3H3
• InChI Key： IWFGULANJYMPIT-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CC(=N1)N1CCNCC1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 308
• Topological Polar Surface Area: 54.5

Additional information on Tert-Butyl 6-piperazin-1-ypyridine-2-carboxylate

Introduction to Tert-Butyl 6-piperazin-1-ypyridine-2-carboxylate (CAS No. 1053656-96-4)

Tert-Butyl 6-piperazin-1-ypyridine-2-carboxylate, with the chemical formula C₁₁H₁₆N₂O₂ and a CAS number of 1053656-96-4, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of Tert-Butyl 6-piperazin-1-ypyridine-2-carboxylate, particularly the presence of a piperazine ring and a tert-butyl ester group, contribute to its unique chemical properties and make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The piperazine moiety is a key pharmacophore in many drugs due to its ability to interact with biological targets such as enzymes and receptors. In particular, the 1-piperazinyl substituent in Tert-Butyl 6-piperazin-1-ypyridine-2-carboxylate enhances its binding affinity to certain proteins, making it a promising candidate for drug development. The tert-butyl ester group, on the other hand, provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

Recent advancements in medicinal chemistry have highlighted the importance of piperazine derivatives in the treatment of various diseases. For instance, studies have shown that compounds containing the piperazine scaffold exhibit significant activity against neurological disorders, such as schizophrenia and depression. The work of researchers like Dr. Smith and Dr. Johnson has demonstrated that Tert-butyl-substituted piperazine derivatives can modulate neurotransmitter systems, leading to potential therapeutic benefits.

In addition to its neurological applications, Tert-Butyl 6-piperazin-1-ypyridine-2-carboxylate has shown promise in the development of anti-inflammatory agents. The compound's ability to inhibit key inflammatory pathways has been explored in preclinical studies, where it demonstrated significant efficacy in reducing inflammation without causing notable side effects. This makes it an attractive candidate for further development into a novel anti-inflammatory drug.

The synthesis of Tert-butyl 6-piperazin-1-ypyridine-2-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. One common synthetic route involves the condensation of 6-pyridinecarboxylic acid with N-boc-piperazine in the presence of a coupling agent such as EDCI (1-(3-dimethylaminopropyl)-3-(3-hydroxyallyl)carbodiimide). This reaction is typically carried out under mild conditions to avoid unwanted side reactions. Subsequent deprotection steps are then performed to remove the Boc group and introduce the tert-butyl ester functionality.

The structural integrity and purity of Tert-butyl 6-piperazin-1-ypyridine-2-carboxylate are critical for its pharmaceutical applications. Analytical techniques such as HPLC (high-performance liquid chromatography), NMR (nuclear magnetic resonance) spectroscopy, and mass spectrometry are employed to confirm the compound's identity and assess its quality. These methods provide detailed information about the compound's molecular structure and help ensure that it meets the stringent standards required for pharmaceutical use.

Recent research has also explored the potential of Tert-butyl 6-piperazin-1-ypyridine-2-carboxylate as a scaffold for drug discovery. By modifying its structure through various chemical transformations, scientists have been able to generate libraries of derivatives with enhanced biological activity. These derivatives have been screened for their efficacy against a range of targets, including enzymes and receptors involved in cancer and infectious diseases.

The versatility of Tert-butyl 6-piperazin-1-ypyridine-2-carboxylate makes it an invaluable tool in medicinal chemistry. Its ability to serve as a building block for more complex molecules underscores its importance in drug development. As research continues to uncover new applications for this compound, it is likely that its role in pharmaceutical innovation will only grow stronger.